1-(Morpholin-4-YL)propane-1,2-dione

• Molecular Formula: C7H11NO3
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 1-morpholin-4-ylpropane-1,2-dione
• InChI: InChI=1S/C7H11NO3/c1-6(9)7(10)8-2-4-11-5-3-8/h2-5H2,1H3
• InChI Key: VRXYJDXNVDLLSR-UHFFFAOYSA-N
• SMILES: CC(=O)C(=O)N1CCOCC1

Description

1-(Morpholin-4-YL)propane-1,2-dione is a useful research compound. Its molecular formula is C7H11NO3 and its molecular weight is 157.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, oxalyl chloride (8.75 mL) was added to a solution of pyruvic acid (6.96 mL) and DMF (77 μL) in THF (200 mL) at room temperature, and the mixture was stirred at room temperature for 20 min. Under a nitrogen atmosphere, morpholine (18.4 mL) was added to the reaction mixture at 0° C., and the mixture was stirred at room temperature for 2 hr. The reaction mixture was filtered, the solvent of the filtrate was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (NH, ethyl acetate/hexane) to give the title compound (11.0 g) as a colorless oil.